Cas no 2094324-25-9 (N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide)
N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- N-{[4-(3-cyanophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide
- 2094324-25-9
- N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]prop-2-enamide
- AKOS033849917
- Z2867513108
- EN300-7522056
- N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide
-
- Inchi: 1S/C14H12N4O/c1-2-14(19)17-9-13-16-8-12(18-13)11-5-3-4-10(6-11)7-15/h2-6,8H,1,9H2,(H,16,18)(H,17,19)
- InChI Key: APJRYTWXXPZDNJ-UHFFFAOYSA-N
- SMILES: C(NCC1NC(C2=CC=CC(C#N)=C2)=CN=1)(=O)C=C
Computed Properties
- Exact Mass: 252.10111102g/mol
- Monoisotopic Mass: 252.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 81.6Ų
Experimental Properties
- Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 637.2±55.0 °C(Predicted)
- pka: 12.15±0.10(Predicted)
N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7522056-1.0g |
N-{[4-(3-cyanophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide |
2094324-25-9 | 90% | 1.0g |
$0.0 | 2023-07-07 | |
| Enamine | EN300-26589333-1.0g |
N-{[4-(3-cyanophenyl)-1H-imidazol-2-yl]methyl}prop-2-enamide |
2094324-25-9 | 95% | 1.0g |
$0.0 | 2024-05-23 |
N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide
Introduction to N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide (CAS No. 2094324-25-9)
N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide, a compound with the chemical identifier CAS No. 2094324-25-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's structure, featuring a 5-(3-cyanophenyl)-1H-imidazol-2-yl moiety linked to a 2-propenamide group, suggests a rich chemical reactivity that could be exploited for the development of novel therapeutic agents.
The imidazole ring is a heterocyclic aromatic compound that is widely recognized for its biological significance. It is a core structural component in numerous pharmacologically active molecules, including antifungal, antiviral, and anticancer agents. The presence of the 5-(3-cyanophenyl) substituent adds an additional layer of complexity, potentially influencing the electronic and steric properties of the molecule. This combination of functional groups makes N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide a promising candidate for further investigation.
In recent years, there has been growing interest in the development of imidazole-based compounds as scaffolds for drug discovery. The imidazole ring's ability to engage with biological targets such as enzymes and receptors has been extensively studied. For instance, imidazole derivatives have shown efficacy in inhibiting various kinases and other enzymes involved in cancer pathways. The specific modification of the imidazole ring with a 5-(3-cyanophenyl) group may enhance binding affinity or modulate selectivity, making it an attractive moiety for medicinal chemists.
The amide functionality in N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide introduces another dimension to its potential biological activity. Amides are known to participate in hydrogen bonding interactions, which can be crucial for the binding of small molecules to biological targets. The presence of the 2-propenamide group suggests that this compound may exhibit favorable solubility and bioavailability characteristics, which are essential for pharmaceutical applications.
Recent studies have highlighted the importance of structure-activity relationships (SAR) in the design of novel drugs. The specific arrangement of functional groups in N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide could influence its interaction with biological targets. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate these interactions. These studies have provided valuable insights into how modifications at the 5-(3-cyanophenyl) and 2-propenamide positions can fine-tune the biological activity of imidazole-based compounds.
The synthesis of N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of this molecule. These techniques not only enhance efficiency but also allow for greater control over regioselectivity and stereoselectivity, which are critical factors in drug development.
Evaluation of the pharmacological properties of N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human diseases. For example, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are implicated in cancer progression. Additionally, its interaction with other biological targets has been explored, providing a foundation for further therapeutic applications.
The development of novel pharmaceuticals is often accompanied by rigorous safety assessments to ensure that potential therapeutic benefits outweigh any risks. Toxicological studies have been conducted on N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide to evaluate its safety profile. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations. Preliminary findings indicate that the compound is well-tolerated at relevant doses, suggesting its potential for safe use in humans.
The future prospects for N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, this compound has the potential to make significant contributions to modern medicine.
In conclusion, N-[[5-(3-cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide (CAS No. 2094324-25-9) is a structurally unique and biologically relevant compound with potential applications in pharmaceutical chemistry. Its combination of functional groups, including the 5-(3-cyanophenyl) moiety and the 2-propenamide group, positions it as a promising candidate for further investigation. With continued research and development, this compound holds great promise for advancing therapeutic strategies across various medical disciplines.
2094324-25-9 (N-[[5-(3-Cyanophenyl)-1H-imidazol-2-yl]methyl]-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)